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Compound of Interest

Compound Name: Casuarictin

Cat. No.: B1606770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Casuarictin
Casuarictin is a hydrolyzable ellagitannin, a type of natural polyphenol found in various plant

species, including Casuarina and Stachyurus species, as well as in white mangrove

(Laguncularia racemosa) and some edible plants.[1][2] Its chemical structure is characterized

by a glucose core esterified with two hexahydroxydiphenoyl (HHDP) groups and one galloyl

group.[1][2] Casuarictin has garnered significant interest in the scientific community due to its

diverse and potent biological activities, including antioxidant, anti-inflammatory, antimicrobial,

and anti-melanogenic properties.[3][4] These characteristics make it a promising candidate for

further investigation in drug discovery and development, as well as a valuable tool for a wide

range of research applications.
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Property Value Reference

CAS Number 79786-00-8 [5][6]

Molecular Formula C41H28O26 [5][6]

Molecular Weight 936.65 g/mol [5][6]

Appearance
Grayish White or Yellow

Powder
[7]

IUPAC Name

[(1R,2S,19R,20S,22R)-7,8,9,1

2,13,14,28,29,30,33,34,35-

dodecahydroxy-4,17,25,38-

tetraoxo-3,18,21,24,39-

pentaoxaheptacyclo[20.17.0.0²

,¹⁹.0⁵,¹⁰.0¹¹,¹⁶.0²⁶,³¹.0³²,³⁷]nonat

riaconta-

5,7,9,11,13,15,26,28,30,32,34,

36-dodecaen-20-yl] 3,4,5-

trihydroxybenzoate

[7]

Application Notes
Anti-inflammatory Research
Casuarictin has demonstrated significant anti-inflammatory properties, primarily through the

inhibition of secretory phospholipase A2 (sPLA2), a key enzyme in the inflammatory cascade.

[4] By inhibiting sPLA2, Casuarictin can reduce the production of pro-inflammatory mediators

like arachidonic acid.[8] This makes it a valuable compound for studying inflammatory

pathways and for the development of novel anti-inflammatory agents. Further research has

indicated its potential to reduce edema and myonecrosis induced by sPLA2.[4] The underlying

mechanism is thought to involve the inhibition of the NF-κB signaling pathway.[9]

Dermatological and Cosmetic Science
In the field of dermatology and cosmetics, Casuarictin shows promise as a skin-lightening and

anti-aging agent.[3] Studies have shown that it can inhibit melanogenesis in B16F10 mouse

melanoma cells by downregulating the expression of Microphthalmia-associated transcription
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factor (MITF), a key regulator of melanin production.[3][10][11] Additionally, Casuarictin has

been found to protect against UVB-induced skin damage by reducing the degradation of pro-

collagen and inhibiting the expression of matrix metalloproteinase-1 (MMP-1), an enzyme

responsible for collagen breakdown.[7][12]

Antioxidant and Cellular Protection Studies
As a polyphenol, Casuarictin is a potent antioxidant. It can effectively scavenge free radicals,

thereby protecting cells from oxidative stress and damage. This antioxidant activity is

fundamental to many of its other biological effects and makes it a useful tool for research into

oxidative stress-related diseases.

Antimicrobial Research
Casuarictin has also been reported to possess antimicrobial properties, making it a candidate

for research into new antimicrobial agents. Its ability to inhibit the growth of various

microorganisms warrants further investigation into its spectrum of activity and mechanism of

action.

Custom Synthesis of Casuarictin
While Casuarictin can be isolated from natural sources, total chemical synthesis offers the

advantage of producing a pure, well-characterized compound, free from natural contaminants.

A generalized workflow for the total synthesis of Casuarictin, based on published

methodologies, is outlined below.[1][13]
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Total Synthesis of Casuarictin

Start Glucose Modification
(e.g., protection of hydroxyl groups)

 1. Starting Material
Hexahydroxydiphenoyl (HHDP) Group

Esterification

 2. Key Intermediate Formation
Galloyl Group
Esterification

 3. Addition of Galloyl Moiety
Deprotection of Hydroxyl Groups

 4. Removal of Protecting Groups
Purification

(e.g., chromatography)

 5. Isolation of Final Compound
Pure Casuarictin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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